Cas no 53273-28-2 (Phosphonic acid, (3-cyclohexyl-2-oxopropyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (3-cyclohexyl-2-oxopropyl)-, dimethyl ester
• CAS No: 53273-28-2
• MF: C₁₁H₂₁O₄P
• MW: 248.255804777145
• CID: 357664
• PubChem ID: 14302183
• Update Time: 2025-04-19

Phosphonic acid, (3-cyclohexyl-2-oxopropyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-cyclohexyl-2-oxopropyl)-, dimethyl ester
• 1-cyclohexyl-3-dimethoxyphosphorylpropan-2-one
• SCHEMBL4942103
• AKOS030255424
• DTXSID70558720
• dimethyl 3-cyclohexyl-2-oxopropylphosphonate
• MFCD25964258
• (3-Cyclohexyl-2-oxopropyl)-phosphonic acid dimethyl ester, 98%
• Dimethyl 2-oxo-3-cyclohexylpropylphosphonate
• 53273-28-2
• Dimethyl (3-cyclohexyl-2-oxopropyl)phosphonate

• Inchi： 1S/C11H21O4P/c1-14-16(13,15-2)9-11(12)8-10-6-4-3-5-7-10/h10H,3-9H2,1-2H3
• InChI Key： OILPPNKWYFAORW-UHFFFAOYSA-N
• SMILES： P(CC(CC1CCCCC1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 248.11783
• Monoisotopic Mass: 248.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6